Cas no 5968-90-1 (Xanthosine Dihydrate)

Xanthosine Dihydrate Properties

Names and Identifiers

• Xanthosine, dihydrate (8CI,9CI)
• Xanthosine Dihydrate
• XANTHOSINE
• 9-β-D-Ribofuranosylxanthine
• Xanthine Riboside Dihydrate
• XANTHOSINE(P)
• XANTHOSINE(RG)
• Xanthosine dihydrate [MI]
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione;dihydrate
• 9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-1H-purine-2,6-dione dihydrate
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-dioldihydrate
• CS-W014519
• Xanthosine, dihydrate
• ZCCPXSQIUORWCO-LGVAUZIVSA-N
• Xanthosine dihydrate, >=99%
• 9-beta-D-Ribofuranosyl xanthine dihydrate
• HY-W013803
• MFCD00149347
• 9-.BETA.-D-RIBOFURANOSYL XANTHINE DIHYDRATE
• 1U62I480SP
• 1078140-86-9
• Q27252893
• UNII-1U62I480SP
• AKOS015855358
• 5968-90-1
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol dihydrate
• DTXSID40975081
• Xanthosine (dihydrate)
• SCHEMBL5352232
• 3,9-Dihydro-9-ss-D-ribofuranosyl-1H-purine-2,6-dione Dihydrate; Xanthine Riboside Dihydrate;9-ss-D-Ribofuranosylxanthine Dihydrate; NSC 18930 Dihydrate; Xanthine-9 ss-D-Ribofuranoside Dihydrate
• Xanthosine dihydrate
• 9-beta-D-Ribofuranosylxanthine
• G87027
• 9 beta-D-ribofuranosylxanthine dihydrate
• +Expand

• MDL： MFCD00149347
• InChIKey： ZCCPXSQIUORWCO-LGVAUZIVSA-N
• Inchi： 1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1
• SMILES： C([C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C2N=C(N=C3O)O)O1)O)O)O.O.O

Computed Properties

• Exact Mass: 320.09700
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 2
• Monoisotopic Mass: 320.097
• Heavy Atom Count: 22
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 148A^2

Experimental Properties

• LogP: -3.10420
• PSA: 171.92000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available

Related Categories

• Other Chemical Reagents